Cas no 1700449-63-3 (tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate
• CAS No: 1700449-63-3
• MF: C₁₈H₃₄BrNO₃
• MW: 392.371465206146
• CID: 6211849
• PubChem ID: 104969680
• Update Time: 2025-10-10

tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate
• EN300-1135885
• tert-butyl N-[3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl]-N-ethylcarbamate
• 1700449-63-3

• Inchi： 1S/C18H34BrNO3/c1-6-20(16(21)23-17(2,3)4)14-18(5,13-19)22-12-15-10-8-7-9-11-15/h15H,6-14H2,1-5H3
• InChI Key： QEXUSVIJDWLKGP-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OCC1CCCCC1

Computed Properties

• Exact Mass: 391.17221g/mol
• Monoisotopic Mass: 391.17221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate

Introduction to tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate (CAS No. 1700449-63-3)

tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1700449-63-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and bioactive molecules.

The molecular structure of tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate is characterized by a tert-butyl group, a bromo-substituted secondary amine, a cyclohexylmethoxy moiety, and an N-ethylcarbamate functional group. This unique arrangement of substituents imparts distinct chemical properties that make it a valuable building block in the development of novel therapeutic agents. The presence of the bromo group, in particular, offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new carbamate-based drugs due to their favorable pharmacokinetic properties and broad spectrum of biological activity. tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate has been explored as a precursor in the synthesis of molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. Its structural features suggest that it may serve as a scaffold for designing ligands that interact with specific biological targets, thereby modulating disease-related pathways.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. By leveraging its structural motifs, researchers can generate libraries of derivatives that can be screened for biological activity. The tert-butyl group provides steric bulk, which can be fine-tuned to optimize binding affinity, while the bromo and cyclohexylmethoxy substituents offer opportunities for further chemical manipulation. This flexibility makes tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the importance of carbamates in modulating enzyme activity and receptor binding. For instance, derivatives of carbamates have been shown to inhibit kinases and proteases that are overexpressed in cancer cells. The structural framework of tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate aligns well with this trend, suggesting its potential as a lead compound in the development of kinase inhibitors. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromo group typically involves halogenation reactions, while the cyclohexylmethoxy moiety is often incorporated via nucleophilic substitution or etherification reactions. The final step involves forming the carbamate linkage through condensation with an appropriate carbonyl compound. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve yield and purity.

In conclusion,tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate represents a promising intermediate in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for carbamate-based compounds,tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl-N-ethylcarbamate is likely to play an increasingly important role in drug discovery and development pipelines.